3-(Hydroxymethyl)-4-isopropoxy-benzoic acid

• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 3-(hydroxymethyl)-4-propan-2-yloxybenzoic acid
• InChI: InChI=1S/C11H14O4/c1-7(2)15-10-4-3-8(11(13)14)5-9(10)6-12/h3-5,7,12H,6H2,1-2H3,(H,13,14)
• InChI Key: PJVQZPSBXNWORA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C(=O)O)CO

Description

3-(Hydroxymethyl)-4-isopropoxy-benzoic acid is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To methyl 3-(hydroxymethyl)-4-isopropoxy-benzoate (180 mg, 0.8 mmol) in dioxane (2 mL) was added sodium hydroxide (2.1 mL of 1 M, 2.1 mmol) and the reaction mixture was heated at 80° C. for 50 minutes. The solvent was evaporated under reduced pressure. The residue was dissolved in water (10 mL) and washed with ethyl acetate (3×10 mL). The layers were separated and aqueous layer was acidified with hydrochloric acid. The aqueous layer was extracted with ethyl acetate (3×10 mL). The organic layer was separated, dried over sodium sulfate, filtered and concentrated in vacuo to yield 3-(hydroxymethyl)-4-isopropoxy-benzoic acid (150 mg, 89%) as a white solid. ESI-MS m/z calc. 210.2. found 211.3 (M+1)+; Retention time: 1.01 minutes (3 min run).